Cas no 1895745-59-1 (2-4-(4-ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine)

2-4-(4-Ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine is a specialized organic compound featuring a piperazine-piperidine hybrid scaffold, which is of interest in medicinal chemistry and pharmaceutical research. Its structure incorporates both piperazine and piperidine moieties, offering versatility as a building block for drug discovery, particularly in the development of CNS-targeting agents or receptor modulators. The ethyl substitution on the piperazine ring enhances lipophilicity, potentially improving membrane permeability. This compound serves as a valuable intermediate for synthesizing pharmacologically active molecules, with applications in the exploration of novel therapeutics. Its well-defined heterocyclic framework allows for precise structural modifications, making it useful in SAR studies and lead optimization.
2-4-(4-ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine structure
1895745-59-1 structure
Product Name:2-4-(4-ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine
CAS No:1895745-59-1
MF:C13H28N4
MW:240.388222694397
CID:5607612
PubChem ID:117038225
Update Time:2025-09-26

2-4-(4-ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1895745-59-1
    • EN300-844652
    • 2-[4-(4-ethylpiperazin-1-yl)piperidin-1-yl]ethan-1-amine
    • 2-4-(4-ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine
    • Inchi: 1S/C13H28N4/c1-2-15-9-11-17(12-10-15)13-3-6-16(7-4-13)8-5-14/h13H,2-12,14H2,1H3
    • InChI Key: FAENYIYQEOAUBK-UHFFFAOYSA-N
    • SMILES: N1(CCN(CC)CC1)C1CCN(CCN)CC1

Computed Properties

  • Exact Mass: 240.23139691g/mol
  • Monoisotopic Mass: 240.23139691g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 35.7Ų

2-4-(4-ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-844652-1g
2-[4-(4-ethylpiperazin-1-yl)piperidin-1-yl]ethan-1-amine
1895745-59-1
1g
$914.0 2023-09-02
Enamine
EN300-844652-5g
2-[4-(4-ethylpiperazin-1-yl)piperidin-1-yl]ethan-1-amine
1895745-59-1
5g
$2650.0 2023-09-02
Enamine
EN300-844652-10g
2-[4-(4-ethylpiperazin-1-yl)piperidin-1-yl]ethan-1-amine
1895745-59-1
10g
$3929.0 2023-09-02
Enamine
EN300-844652-0.05g
2-[4-(4-ethylpiperazin-1-yl)piperidin-1-yl]ethan-1-amine
1895745-59-1 95.0%
0.05g
$768.0 2025-02-21
Enamine
EN300-844652-0.1g
2-[4-(4-ethylpiperazin-1-yl)piperidin-1-yl]ethan-1-amine
1895745-59-1 95.0%
0.1g
$804.0 2025-02-21
Enamine
EN300-844652-0.25g
2-[4-(4-ethylpiperazin-1-yl)piperidin-1-yl]ethan-1-amine
1895745-59-1 95.0%
0.25g
$840.0 2025-02-21
Enamine
EN300-844652-0.5g
2-[4-(4-ethylpiperazin-1-yl)piperidin-1-yl]ethan-1-amine
1895745-59-1 95.0%
0.5g
$877.0 2025-02-21
Enamine
EN300-844652-1.0g
2-[4-(4-ethylpiperazin-1-yl)piperidin-1-yl]ethan-1-amine
1895745-59-1 95.0%
1.0g
$914.0 2025-02-21
Enamine
EN300-844652-2.5g
2-[4-(4-ethylpiperazin-1-yl)piperidin-1-yl]ethan-1-amine
1895745-59-1 95.0%
2.5g
$1791.0 2025-02-21
Enamine
EN300-844652-5.0g
2-[4-(4-ethylpiperazin-1-yl)piperidin-1-yl]ethan-1-amine
1895745-59-1 95.0%
5.0g
$2650.0 2025-02-21

Additional information on 2-4-(4-ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine

Introduction to 2-4-(4-ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine (CAS No. 1895745-59-1)

2-4-(4-Ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine, also known by its CAS number 1895745-59-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and an ethylpiperazine moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-4-(4-Ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine consists of a central ethylene bridge connecting a piperidine ring and an ethylpiperazine group. The presence of these functional groups imparts specific pharmacological properties to the molecule, such as enhanced solubility, permeability, and receptor binding affinity. These characteristics are crucial for optimizing the compound's bioavailability and efficacy in vivo.

Recent studies have highlighted the potential of 2-4-(4-Ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain neurological disorders, particularly those involving dopaminergic pathways. The compound's ability to modulate dopamine receptors makes it a valuable tool for investigating and potentially treating conditions such as Parkinson's disease and schizophrenia.

In addition to its neurological applications, 2-4-(4-Ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine has also been studied for its potential anti-inflammatory properties. Preclinical studies have demonstrated that the compound can effectively reduce inflammation in animal models of inflammatory diseases, such as rheumatoid arthritis. This anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines and other mediators of inflammation.

The pharmacokinetic profile of 2-4-(4-Ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine has been extensively evaluated in both in vitro and in vivo models. Studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a relatively long half-life, which may contribute to its sustained therapeutic effects.

To further explore the therapeutic potential of 2-4-(4-Ethylpiperazin-1-yl)piperidin-1-ylethan-1-amine, several clinical trials are currently underway. These trials aim to assess the safety, tolerability, and efficacy of the compound in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no serious adverse events reported.

The development of 2-4-(4-Ethylpiperazin-1-y)piperidin-l-y)ethan-l-amme as a therapeutic agent is supported by its unique chemical structure and promising biological activities. Its ability to modulate multiple receptor systems makes it a versatile candidate for treating a wide range of diseases. As research continues to advance, it is anticipated that this compound will play a significant role in the development of novel therapies for neurological and inflammatory disorders.

In conclusion, 2–4-(4-Ethylpiperazin-l-y)piperidin-l-y)ethan-l-amme (CAS No. 1895745–59–l) represents an exciting advancement in medicinal chemistry and pharmaceutical research. Its distinctive structural features and multifaceted biological activities position it as a promising lead compound for further development into effective therapeutic agents. Ongoing research and clinical trials will provide valuable insights into its full potential as a treatment option for various medical conditions.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd